Cas no 16335-90-3 (Pyrido[3,4-b]pyrazine-5,7-diamine,2-methyl-)

• Product Name: Pyrido[3,4-b]pyrazine-5,7-diamine,2-methyl-
• CAS No: 16335-90-3
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 150132
• PubChem ID: 265557
• Update Time: 2025-04-19

Pyrido[3,4-b]pyrazine-5,7-diamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-b]pyrazine-5,7-diamine,2-methyl-
• 2-METHYLPYRIDO[3,4-B]PYRAZINE-5,7-DIAMINE
• 6,7-DIMETHYLPTERIDIN-4-AMINE
• Pyrido[3,4-b]pyrazine, 5,7-diamino-2-methyl- (8CI)
• 16335-90-3
• DTXSID70295401
• NSC-101736
• NSC101736

• Inchi： 1S/C8H9N5/c1-4-3-11-7-5(12-4)2-6(9)13-8(7)10/h2-3H,1H3,(H4,9,10,13)
• InChI Key： ZEGYMZCOJYEEHH-UHFFFAOYSA-N
• SMILES： N1C(C)=CN=C2C(N)=NC(=CC=12)N

Computed Properties

• Exact Mass: 175.08597
• Monoisotopic Mass: 175.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.412
• Boiling Point: 421.9°Cat760mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.772
• PSA: 90.71